5-((4-Benzylpiperidin-1-yl)(3,4-dimethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperidin-1-yl)-(3,4-dimethoxyphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C27H32N4O3S/c1-4-23-28-27-31(29-23)26(32)25(35-27)24(20-10-11-21(33-2)22(17-20)34-3)30-14-12-19(13-15-30)16-18-8-6-5-7-9-18/h5-11,17,19,24,32H,4,12-16H2,1-3H3
• InChI Key: GBYAUZFEEADJIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)OC)OC)N4CCC(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C27H32N4O3S
• Molecular Weight: 492.6 g/mol

Description

This compound is a heterocyclic compound. It has a molecular formula of C25H28N4O3S and a molecular weight of 464.58.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Several studies have synthesized novel derivatives of 1,2,4-triazole and evaluated their antimicrobial activities. For instance, Bektaş et al. (2007) synthesized a series of 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and found that some compounds exhibited good or moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, Idrees et al. (2019) reported the synthesis of novel 6-AminoTriazolo-Thiadiazoles integrated with benzofuran and pyrazole moieties, demonstrating promising antimicrobial activities when compared to the standard drug Chloramphenicol (Idrees et al., 2019).

Molecular Docking Studies

Karayel's research (2021) involved detailed tautomeric properties, conformations, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors, highlighting their potential anti-cancer properties. The study found that these compounds showed significant binding affinities in the EGFR binding pocket, suggesting their potential as anti-cancer agents (Karayel, 2021).

Physicochemical Properties and Antioxidant Activity

Yüksek et al. (2015) synthesized a series of 3-alkyl(aryl)-4-[4-(4-methylbenzoxy)benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-one compounds and analyzed their in vitro antioxidant activities, comparing them to standard antioxidants. The study also investigated the compounds' physicochemical properties, including their lipophilicity and kinetic parameters of thermal degradation, offering insights into their stability and reactivity (Yüksek et al., 2015).

Molecular Stabilities and Conformational Analyses

The research by Karayel also included an analysis of the molecular stabilities and conformational aspects of benzimidazole derivatives, contributing to the understanding of their structural properties and interactions at the molecular level. These insights are crucial for further optimization and development of these compounds as therapeutic agents (Karayel, 2021).

Mechanism of Action

Target of Action

The primary target of this compound is the monoamine receptors , specifically those involved in the release of dopamine and serotonin . It is most efficacious as a releaser of norepinephrine .

Mode of Action

The compound acts as a monoamine releasing agent with a 20- to 48-fold selectivity for releasing dopamine versus serotonin . It also functions as a monoamine oxidase inhibitor (MAOI) with preference for MAO-A .

Biochemical Pathways

The compound’s interaction with monoamine receptors leads to an increase in the release of neurotransmitters like dopamine, serotonin, and norepinephrine . This can affect various biochemical pathways, particularly those involved in mood regulation, reward response, and the stress response.